Cas no 26764-44-3 (1,3-Benzenediamine,ar-methyl-)

1,3-Benzenediamine,ar-methyl- structure
1,3-Benzenediamine,ar-methyl- structure
Product Name:1,3-Benzenediamine,ar-methyl-
CAS No:26764-44-3
MF:C7H10N2
MW:122.167701244354
CID:284738
PubChem ID:7951
Update Time:2025-04-19

1,3-Benzenediamine,ar-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenediamine,ar-methyl-
    • 5-methylbenzene-1,3-diamine
    • ar-Methyl-m-phenylenediamine
    • m-Diaminotoluene
    • m-Phenylenediamine,methyl- (8CI)
    • TDA 80
    • Toluylenediamine
    • Toluene-3,5-diamine;5-methylbenzene-1,3-diamine;1,3-Benzenediamine, 5-methyl-
    • EINECS 203-609-1
    • 1,3-Benzenediamine, 5-methyl-
    • 26764-44-3
    • 3,5-tolylenediamine
    • TOLUENE-3,5-DIAMINE
    • AS-57104
    • NS00023505
    • 1,3-Benzenediamine, ar-methyl-
    • EN300-332226
    • Q27268402
    • UNII-7J9L7YYO3E
    • 3,5-Diaminotoluene
    • 3,5-Diamino-toluol
    • 7J9L7YYO3E
    • HSDB 6242
    • CS-0283681
    • 108-71-4
    • BCP32496
    • AKOS006273870
    • 3,5-DIAMINOTOLUENE [HSDB]
    • DTXSID2051558
    • 1,3-Diamino-5-methylbenzene
    • SCHEMBL178488
    • Toluene, 3,5-diamino-toluene
    • Inchi： 1S/C7H10N2/c1-5-2-6(8)4-7(9)3-5/h2-4H,8-9H2,1H3
    • InChI Key： LVNDUJYMLJDECN-UHFFFAOYSA-N
    • SMILES： NC1C=C(C=C(C)C=1)N

Computed Properties

  • Exact Mass: 122.08400
  • Monoisotopic Mass: 122.084398
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 82.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52
  • XLogP3: 0.9

Experimental Properties

  • Density: 1.107
  • Melting Point: LESS THAN 0 DEG C
  • Boiling Point: 284°Cat760mmHg
  • Flash Point: 152.9°C
  • PSA: 52.04000
  • LogP: 2.32180

1,3-Benzenediamine,ar-methyl- Customs Data

  • HS CODE：2921519090
  • Customs Data：

    China Customs Code:

    2921519090

    Overview:

    2921519090. between-\right-Phenylenediamine\Diaminotoluene, etc. [including derivatives and their salts]. VAT:17.0%. Tax refund rate:17.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921519090. o-, m-, p-phenylenediamine, diaminotoluenes, and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:17.0%. . MFN tariff:6.5%. General tariff:30.0%

1,3-Benzenediamine,ar-methyl- Production Method

Production Method 1

25791-96-2 25791-96-2
26764-44-3 26764-44-3
823-40-5 823-40-5
Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: 2-Methyl-2-butanol ;  2.25 h, 225 °C
Reference
Tert-Amyl Alcohol-Mediated Deconstruction of Polyurethane for Polyol and Aniline Recovery
Johansen, Martin B. ; et al, ACS Sustainable Chemistry & Engineering, 2022, 10(34), 11191-11202

Production Method 2

25791-96-2 25791-96-2
26764-44-3 26764-44-3
823-40-5 823-40-5
Reaction Conditions
1.1 Reagents: Dabco ,  Dipropylene glycol Catalysts: Stannous octoate Solvents: Water
2.1 Reagents: Potassium hydroxide Solvents: 2-Methyl-2-butanol ;  2.25 h, 225 °C
Reference
Tert-Amyl Alcohol-Mediated Deconstruction of Polyurethane for Polyol and Aniline Recovery
Johansen, Martin B. ; et al, ACS Sustainable Chemistry & Engineering, 2022, 10(34), 11191-11202

1,3-Benzenediamine,ar-methyl- Raw materials

1,3-Benzenediamine,ar-methyl- Preparation Products

1,3-Benzenediamine,ar-methyl- Related Literature

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